Cas no 5858-22-0 (6-methoxybenzo[b]thiophen-3(2h)-one)

• Product Name: 6-methoxybenzo[b]thiophen-3(2h)-one
• CAS No: 5858-22-0
• MF: C₉H₈O₂S
• MW: 180.223621368408
• MDL: MFCD18974641
• CID: 948735
• PubChem ID: 12101625
• Update Time: 2025-04-19

6-methoxybenzo[b]thiophen-3(2h)-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxybenzo[b]thiophen-3(2h)-one
• 6-methoxy-1-benzothiophen-3-one
• 6-Methoxy-benzo[b]thiophen-3-one
• UXEJVCIWCVCHOZ-UHFFFAOYSA-N
• 6-methoxy-2,3-dihydro-1-benzothiophen-3-one
• MFCD18974641
• DA-04654
• 5858-22-0
• SCHEMBL68574
• 6-METHOXY-2H-1-BENZOTHIOPHEN-3-ONE
• DTXSID60477592
• SB37800

• MDL： MFCD18974641
• Inchi： 1S/C9H8O2S/c1-11-6-2-3-7-8(10)5-12-9(7)4-6/h2-4H,5H2,1H3
• InChI Key： UXEJVCIWCVCHOZ-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 180.02450067g/mol
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles